Cas no 60405-64-3 (2-Butene-1,4-diol, monobenzoate)

• Product Name: 2-Butene-1,4-diol, monobenzoate
• CAS No: 60405-64-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1620307
• Update Time: 2024-09-13

2-Butene-1,4-diol, monobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diol, monobenzoate
• 2-Butene-1,4-diol, 1-benzoate

• Inchi： 1S/C11H12O3/c12-8-4-5-9-14-11(13)10-6-2-1-3-7-10/h1-7,12H,8-9H2
• InChI Key： OHEOYILVQDDJIW-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)C=CCO

Computed Properties

• Exact Mass: 210.08922

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 329.5±30.0 °C(Predicted)
• PSA: 77.76
• pka: 14.29±0.10(Predicted)